Cas no 910301-32-5 (1,3-Difluoro-5-(4-nitrophenyl)benzene)

1,3-Difluoro-5-(4-nitrophenyl)benzene is a fluorinated aromatic compound featuring a nitro-substituted phenyl ring attached to a 1,3-difluorobenzene core. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and material science. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the fluorine atoms provide sites for further functionalization. Its rigid, planar geometry is advantageous for designing conjugated systems in optoelectronic materials. The compound exhibits high thermal stability and solubility in common organic solvents, facilitating its use in cross-coupling reactions and as a building block for advanced polymers or liquid crystals. Its precise substitution pattern enables controlled molecular engineering in pharmaceuticals and agrochemicals.
1,3-Difluoro-5-(4-nitrophenyl)benzene structure
910301-32-5 structure
Product Name:1,3-Difluoro-5-(4-nitrophenyl)benzene
CAS No:910301-32-5
MF:C12H7F2NO2
MW:235.186290025711
MDL:MFCD20529498
CID:1957941
PubChem ID:56776791
Update Time:2025-07-02

1,3-Difluoro-5-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,5-difluoro-4'-nitro-
    • 1,3-difluoro-5-(4-nitrophenyl)benzene
    • DTXSID20718397
    • BS-33121
    • 3,5-Difluoro-4'-nitro-1,1'-biphenyl
    • CS-0212178
    • MFCD20529498
    • 910301-32-5
    • 1,3-Difluoro-5-(4-nitrophenyl)benzene
    • MDL: MFCD20529498
    • Inchi: 1S/C12H7F2NO2/c13-10-5-9(6-11(14)7-10)8-1-3-12(4-2-8)15(16)17/h1-7H
    • InChI Key: FQUXUZXTMUTJEE-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 235.04448479Da
  • Monoisotopic Mass: 235.04448479Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8Ų

1,3-Difluoro-5-(4-nitrophenyl)benzene Pricemore >>

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